Cas no 81390-88-7 (1-cyclopropyl-1-(3-methylphenyl)ethanol)

• Product Name: 1-cyclopropyl-1-(3-methylphenyl)ethanol
• CAS No: 81390-88-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD12152953
• CID: 5226276
• Update Time: 2026-03-07

1-cyclopropyl-1-(3-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1-(3-methylphenyl)ethanol

• MDL： MFCD12152953
• Inchi： 1S/C12H16O/c1-9-4-3-5-11(8-9)12(2,13)10-6-7-10/h3-5,8,10,13H,6-7H2,1-2H3
• InChI Key： AORDJBKQRALIQK-UHFFFAOYSA-N
• SMILES： C(O)(C1CC1)(C1=CC=CC(C)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 1-cyclopropyl-1-(3-methylphenyl)ethanol

Comprehensive Overview of 1-Cyclopropyl-1-(3-Methylphenyl)Ethanol (CAS No. 81390-88-7)

1-Cyclopropyl-1-(3-methylphenyl)ethanol (CAS No. 81390-88-7) is a specialized organic compound with a unique molecular structure, combining a cyclopropyl group and a 3-methylphenyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthesizing bioactive molecules. Its sterically hindered alcohol functionality makes it valuable for designing chiral ligands or modifying drug solubility. Researchers often explore its derivatives for applications in asymmetric catalysis and medicinal chemistry, aligning with current trends in sustainable synthesis and precision medicine.

The growing demand for high-purity intermediates like 1-cyclopropyl-1-(3-methylphenyl)ethanol reflects the pharmaceutical industry's focus on green chemistry and atom economy. Recent studies highlight its role in optimizing drug bioavailability, a hot topic in AI-driven drug discovery platforms. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, addressing frequent search queries like "how to validate CAS 81390-88-7 purity" or "spectral data for cyclopropyl-substituted alcohols."

From an industrial perspective, 81390-88-7 exemplifies the shift toward custom synthesis solutions. Manufacturers emphasize scalable production methods to meet R&D demands while adhering to REACH compliance—a key concern for European markets. Its thermal stability (often queried as "thermal decomposition of 1-cyclopropyl alcohols") enables applications in high-temperature reactions, relevant to flow chemistry innovations.

Environmental considerations surrounding 1-cyclopropyl-1-(3-methylphenyl)ethanol align with searches for "biodegradable chemical intermediates." While not classified as hazardous, its logP value (a trending parameter in QSAR modeling) suggests moderate lipophilicity, important for drug delivery system design. The compound's crystalline form (another frequently searched aspect) facilitates storage stability—a priority for API formulation developers.

Emerging applications in material science leverage the compound's rigid cyclopropane ring to modify polymer properties. This intersects with popular queries about "small-molecule additives for advanced materials." Patent analyses reveal its use in liquid crystal compositions and photoactive coatings, demonstrating versatility beyond traditional chemistry sectors.

For analytical chemists, CAS 81390-88-7 presents interesting challenges in chiral separation techniques—addressing common questions about "enantiomeric resolution of tertiary alcohols." Advanced chromatography methods are often required due to its steric hindrance, a feature that also influences its metabolic stability in biological systems.

The compound's synthetic routes remain an active research area, with recent publications exploring organocatalytic approaches as alternatives to traditional Grignard reactions. This responds to industry searches for "metal-free synthesis of complex alcohols" and aligns with green chemistry metrics tracking. Process chemists frequently investigate yield optimization for 81390-88-7, particularly in multistep sequences.

In regulatory contexts, proper handling protocols for 1-cyclopropyl-1-(3-methylphenyl)ethanol generate substantial search traffic, despite its non-hazardous classification. Best practices include inert atmosphere storage to preserve its chemical integrity—a consideration shared across many oxygen-sensitive compounds in fine chemical inventories.